molecular formula C34H42IN11O5 B10846319 Ac-His-DPhe(pI)-Arg-Trp-NH2

Ac-His-DPhe(pI)-Arg-Trp-NH2

Cat. No.: B10846319
M. Wt: 811.7 g/mol
InChI Key: OBADRSUMIBIHEX-FKWFRFQNSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ac-His-DPhe(pI)-Arg-Trp-NH2 is a tetrapeptide compound that has been studied for its interactions with melanocortin receptors, particularly the melanocortin 3 receptor (MC3R) and melanocortin 4 receptor (MC4R). These receptors are involved in various biological pathways, including energy homeostasis, pigmentation, and steroidogenesis .

Preparation Methods

The synthesis of Ac-His-DPhe(pI)-Arg-Trp-NH2 typically involves solid-phase peptide synthesis (SPPS). This method allows for the sequential addition of amino acids to a growing peptide chain anchored to a solid resin. The reaction conditions often include the use of coupling reagents like N,N’-diisopropylcarbodiimide (DIC) and hydroxybenzotriazole (HOBt) to facilitate peptide bond formation. After the peptide chain is fully assembled, it is cleaved from the resin and purified using high-performance liquid chromatography (HPLC) .

Chemical Reactions Analysis

Ac-His-DPhe(pI)-Arg-Trp-NH2 can undergo various chemical reactions, including:

    Oxidation: This reaction can occur at the tryptophan residue, leading to the formation of oxindole derivatives.

    Reduction: Reduction reactions can target the disulfide bonds if present in modified versions of the peptide.

    Substitution: Substitution reactions can occur at the histidine residue, where the imidazole ring can be modified. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents like dithiothreitol (DTT).

Scientific Research Applications

Ac-His-DPhe(pI)-Arg-Trp-NH2 has several scientific research applications:

Mechanism of Action

Ac-His-DPhe(pI)-Arg-Trp-NH2 exerts its effects by binding to melanocortin receptors, particularly MC3R and MC4R. The binding of the peptide to these receptors activates intracellular signaling pathways that regulate energy homeostasis and appetite. The Arg-DPhe motif in the peptide is crucial for its selective activation of MC3R over MC4R, leading to different physiological responses .

Comparison with Similar Compounds

Similar compounds to Ac-His-DPhe(pI)-Arg-Trp-NH2 include other melanocortin receptor ligands such as:

Properties

Molecular Formula

C34H42IN11O5

Molecular Weight

811.7 g/mol

IUPAC Name

(2S)-2-[[(2R)-2-[[(2S)-2-acetamido-3-(1H-imidazol-5-yl)propanoyl]amino]-3-(4-iodophenyl)propanoyl]amino]-N-[(2S)-1-amino-3-(1H-indol-3-yl)-1-oxopropan-2-yl]-5-(diaminomethylideneamino)pentanamide

InChI

InChI=1S/C34H42IN11O5/c1-19(47)43-29(15-23-17-39-18-42-23)33(51)46-28(13-20-8-10-22(35)11-9-20)32(50)44-26(7-4-12-40-34(37)38)31(49)45-27(30(36)48)14-21-16-41-25-6-3-2-5-24(21)25/h2-3,5-6,8-11,16-18,26-29,41H,4,7,12-15H2,1H3,(H2,36,48)(H,39,42)(H,43,47)(H,44,50)(H,45,49)(H,46,51)(H4,37,38,40)/t26-,27-,28+,29-/m0/s1

InChI Key

OBADRSUMIBIHEX-FKWFRFQNSA-N

Isomeric SMILES

CC(=O)N[C@@H](CC1=CN=CN1)C(=O)N[C@H](CC2=CC=C(C=C2)I)C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CC3=CNC4=CC=CC=C43)C(=O)N

Canonical SMILES

CC(=O)NC(CC1=CN=CN1)C(=O)NC(CC2=CC=C(C=C2)I)C(=O)NC(CCCN=C(N)N)C(=O)NC(CC3=CNC4=CC=CC=C43)C(=O)N

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.